Cas no 2708278-22-0 ()
structure
Product Name:
CAS No:2708278-22-0
MF:C8H3Cl3N2O2S
MW:297.545617341995
CID:6771783
PubChem ID:20491348
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C8H3Cl3N2O2S/c9-7-5-2-1-4(16(11,14)15)3-6(5)8(10)13-12-7/h1-3H
- InChI Key： NBTCVAHWZNQZLU-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2=C(N=NC(=C2C=1)Cl)Cl)(=O)=O
Computed Properties
- Exact Mass: 295.898082g/mol
- Monoisotopic Mass: 295.898082g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 68.3Ų
Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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